Cas no 937690-15-8 (1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl-)
937690-15-8 structure
Product Name:1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl-
CAS No:937690-15-8
MF:C6H9N3O2
MW:155.154560804367
CID:1000047
PubChem ID:23009793
Update Time:2025-04-20
1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl-
- SCHEMBL20552051
- 937690-15-8
- AKOS004121025
- 5-Amino-1-ethyl-1H-imidazole-4-carboxylic acid
-
- Inchi: 1S/C6H9N3O2/c1-2-9-3-8-4(5(9)7)6(10)11/h3H,2,7H2,1H3,(H,10,11)
- InChI Key: IJMOHWXRUQACLB-UHFFFAOYSA-N
- SMILES: OC(C1=C(N)N(C=N1)CC)=O
Computed Properties
- Exact Mass: 155.069
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1A^2
- XLogP3: 0.4
1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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